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Compound of Interest

Compound Name: 3-Bromophenyl cyclopentyl ketone
CAS No.: 898791-44-1
Cat. No.: B1293272
Get Quote
. J

This guide details the solubility profile, physicochemical behavior, and handling protocols for 3-
Bromophenyl cyclopentyl ketone (also known as (3-Bromophenyl)(cyclopentyl)methanone).

[1]
Part 1: Scientific Identity & Integrity Check

CRITICAL ADVISORY: There is a discrepancy in the identifiers provided.

o Target Compound: 3-Bromophenyl cyclopentyl ketone (Structure: An aryl ketone with a
bromine at the meta position).[1]

o Provided CAS (102422-77-5): Databases link this CAS to 2-(2-Acetoxy-1-propyl)-2,5-
dimethoxy-2,5-dihydrofuran.[1]

o Correct CAS for Target: The most common CAS for 3-Bromophenyl cyclopentyl ketone is
898791-44-1.[1]

Action: This guide focuses strictly on 3-Bromophenyl cyclopentyl ketone based on the
chemical name provided. Please verify your specific batch certificate of analysis (CoA) before
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experimentation.

Part 2: Physicochemical Profile

Understanding the molecule's structure is the prerequisite for predicting solubility.[1]

Property Value / Description

Lipophilic aryl ketone with a halogen substituent.

Structure

[1]
Molecular Formula Ci12H13BroO
Molecular Weight 253.14 g/mol

Typically a pale yellow oil or low-melting solid

Physical State
(approx.[1] MP < 50°C).

Lipophilicity (LogP) ~3.8 — 4.2 (Predicted).[1] Highly lipophilic.[1]
H-Bond Donors 0 (No -OH or -NH groups).[1]
H-Bond Acceptors 1 (Ketone carbonyl).[1][2][3]

Part 3: Solubility Data & Solvent Selection

As a lipophilic aryl ketone, 3-Bromophenyl cyclopentyl ketone exhibits classic "like dissolves
like" behavior.[1] It is hydrophobic and relies on van der Waals forces and dipole-dipole
interactions for solvation.[1]

Solubility Table
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Solvent Class

Specific Solvent

Solubility Rating

Operational Notes

Aqueous

Water (pH 7)

Insoluble

Forms a biphasic
layer; oil sinks
(Density > 1.0 g/mL).
[1]

No ionizable groups to

0.1 M HCI / NaOH Insoluble enhance aqueous
solubility.[1]
Preferred solvent for
) Dichloromethane )
Chlorinated Excellent extraction and
(DCM)
transfer.[1]
Good for NMR
Chloroform Excellent )
analysis.[1]
Ideal for Thin Layer
] Chromatography
Esters Ethyl Acetate (EtOAC) High N
(TLC) and silica
columns.[1]
Standard solvents for
Ethers THF, Diethyl Ether High Grignard synthesis of
this ketone.[1]
Soluble, but may
Alcohols Methanol, Ethanol Moderate to High require heating if the
compound is a solid.
Soluble hot; often
insoluble cold (Useful
Hydrocarbons Hexanes, Pentane Moderate

for recrystallization).

[1]

Part 4: Experimental Protocols
Protocol A: Solubility Determination (Visual Method)

Use this protocol to validate solvent compatibility for a new batch.
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» Preparation: Weigh 10 mg of 3-Bromophenyl cyclopentyl ketone into a 4 mL glass vial.
¢ Addition: Add solvent in 100 pL increments at Room Temperature (25°C).
» Observation: Vortex for 30 seconds after each addition.

o Soluble: Clear solution obtained with < 500 pL (Solubility > 20 mg/mL).[1]

o Sparingly Soluble: Requires heating or > 1 mL solvent.[1]

o Insoluble: Visible oil droplets or solid persistence after 2 mL.[1]

Protocol B: Purification via Recrystallization | Trituration

Since the compound is often an oil or low-melting solid, "crystallization" often refers to freezing
out impurities.

e Dissolution: Dissolve the crude oil in a minimum amount of hot Hexane (approx. 50°C).[1]
o Note: If insoluble tars are present, decant the supernatant.[1]

o Cooling: Allow the solution to cool slowly to room temperature, then place in a -20°C freezer
overnight.

e Collection:
o If Solid: Filter rapidly while cold.[1]

o If Oiling Out: Use a "seed" crystal if available, or switch to a mixed solvent system (e.g.,
10:1 Hexane:EtOAC).

Part 5: Workflow Visualization

The following diagram illustrates the decision logic for processing 3-Bromophenyl cyclopentyl
ketone based on its solubility properties.
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Crude 3-Bromophenyl
Cyclopentyl Ketone

Physical State Check

If MP > 25°C\|f MP < 25°C

Solid / Crystalline Oil / Viscous Liquid

l

Recrystallization Purification Method

Large Scale (>10g) Small Scale (<10g)

Hot Hexane or Vacuum Distillation Flash Chromatography
Pentane/Ether (High Boiling Point) (Silica Gel)

'

Eluent: Hexane/EtOAc
(Start 95:5)

Click to download full resolution via product page

Figure 1: Decision tree for purification based on physical state and solubility.

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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